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Abstract
Lavandulyl acetate, a naturally occurring monoterpene ester, is a key contributor to the

characteristic aroma of lavender. This technical guide provides an in-depth exploration of the

olfactory properties and aroma profile of Lavandulyl acetate. It is designed to be a

comprehensive resource for researchers, scientists, and professionals in drug development

and fragrance chemistry. This document details the compound's sensory characteristics,

physicochemical properties, and analytical methodologies for its assessment. Furthermore, it

outlines the general signal transduction pathway for olfactory perception.

Olfactory Properties of Lavandulyl Acetate
Lavandulyl acetate is prized for its complex and pleasant aroma, which is a cornerstone of the

fragrance and aromatherapy industries. It is one of the primary components of lavender

essential oil, contributing significantly to its overall scent profile[1].

Odor Profile: The scent of Lavandulyl acetate is predominantly characterized as having gentle

floral and herbal notes, often complemented by subtle citrus undertones[1]. It is also described

as sweet, fruity-herbaceous, and slightly warm to spicy, with some resemblance to the odor of

linalyl propionate. This multifaceted aroma makes it a versatile ingredient in a wide array of

fragrance compositions.
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While a specific, publicly available odor threshold value for pure Lavandulyl acetate is not

readily found in the reviewed literature, its potent and characteristic aroma suggests a low

detection threshold. The "Threshold of Concern," a toxicological value, has been established at

1800 µ g/person/day , but this does not indicate its olfactory detection level[2].

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of Lavandulyl acetate is

essential for its application and analysis.

Property Value Reference

Molecular Formula C₁₂H₂₀O₂ [3][4]

Molecular Weight 196.29 g/mol

Appearance Colorless, oily liquid

Boiling Point 231.23 °C

Flash Point 91 °C (196 °F)

Specific Gravity 0.908

Vapor Pressure 0.0476 mm Hg at 20 °C

Water Solubility 6.816 mg/L

log KOW (Octanol-Water

Partition Coefficient)
4.48

Aroma Profile and Chemical Composition
Lavandulyl acetate is a significant component of various lavender species, and its

concentration can vary depending on the plant's origin, genetics, and processing methods.
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Lavender
Species/Extract

Percentage of
Lavandulyl Acetate

Other Major
Components

Reference

Lavandula angustifolia

(English Lavender)
Moderate levels

Linalool, Linalyl

acetate, Terpinen-4-ol,

Lavandulol

Lavandula angustifolia

Extracts (LE-W, LE-

A99, LE-A95)

High abundance (total

with Linalyl acetate >

57%)

Linalyl acetate,

Linalool, Linalool

oxides

Lavender Essential

Oils (General)

Target compound for

quality assessment

Linalool, Linalyl

acetate, 1,8-cineole,

Camphor

While a detailed aroma profile of pure Lavandulyl acetate with a breakdown of its key

aromatic contributors from a Gas Chromatography-Olfactometry (GC-O) analysis is not readily

available in the reviewed literature, its overall aroma is a synergistic effect of the molecule

itself.

Experimental Protocols
Gas Chromatography-Mass Spectrometry (GC-MS) for
Aroma Profiling
GC-MS is a fundamental technique for the qualitative and quantitative analysis of volatile

compounds like Lavandulyl acetate in essential oils and other complex mixtures.

Methodology:

Sample Preparation: Dilute the essential oil sample in a suitable solvent (e.g., hexane,

ethanol) to an appropriate concentration.

Injection: Inject a small volume (e.g., 1 µL) of the diluted sample into the GC inlet, which is

heated to vaporize the sample. A split or splitless injection mode can be used depending on

the concentration of the analytes.
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Gas Chromatography Separation: The vaporized sample is carried by an inert carrier gas

(e.g., Helium) through a capillary column (e.g., HP-5MS). The column oven temperature is

programmed to ramp up over time (e.g., from 60°C to 240°C at a rate of 3°C/min) to

separate the compounds based on their boiling points and polarity.

Mass Spectrometry Detection: As the separated compounds elute from the GC column, they

enter the mass spectrometer. They are ionized (typically by electron impact ionization) and

fragmented. The mass-to-charge ratio of the resulting ions is measured by the mass

analyzer (e.g., a quadrupole).

Data Analysis: The resulting chromatogram shows peaks corresponding to different

compounds. The mass spectrum of each peak is compared to a spectral library (e.g., NIST)

for compound identification. Quantification can be achieved by comparing the peak area of

Lavandulyl acetate to that of an internal or external standard.

Sample Preparation Gas Chromatography Mass Spectrometry Data Analysis

Essential Oil Sample Dilution in Solvent Injector Port Capillary Column
Separation

Ion Source Mass Analyzer Detector Chromatogram Mass Spectra Library Search Quantification

Click to download full resolution via product page

Figure 1: GC-MS Experimental Workflow.

Sensory Evaluation of Aroma Profile
Sensory evaluation is crucial for characterizing the odor of a single chemical compound like

Lavandulyl acetate.

Methodology:

Panel Selection and Training: Assemble a panel of trained sensory assessors. Training

should focus on the identification and intensity rating of various aroma descriptors relevant to

floral, herbal, fruity, and spicy notes.
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Sample Preparation: Prepare a dilution series of pure Lavandulyl acetate in an odorless

solvent (e.g., diethyl phthalate or ethanol). Samples should be presented in identical, coded

containers (e.g., glass vials with smelling strips or blotters).

Evaluation Environment: Conduct the evaluation in a sensory analysis laboratory with

controlled temperature, humidity, and lighting, and free from extraneous odors.

Procedure:

Acclimatization: Allow panelists to acclimate to the testing environment.

Reference Standards: Provide panelists with reference standards for the aroma

descriptors to be used.

Sample Presentation: Present the coded samples to the panelists in a randomized order.

Evaluation: Panelists dip a clean, odorless smelling strip into each sample and evaluate

the aroma at different time intervals (top, middle, and base notes). They then rate the

intensity of each perceived aroma descriptor on a structured scale (e.g., a 0-10 numerical

scale).

Data Analysis: Analyze the data statistically to determine the mean intensity ratings for each

descriptor, creating a comprehensive aroma profile. Techniques like spider web diagrams

can be used for visualization.
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Figure 2: Sensory Evaluation Workflow.
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Olfactory Signaling Pathway
The perception of Lavandulyl acetate, like other odorants, is initiated by its interaction with

olfactory receptors (ORs) in the nasal cavity. These receptors are G-protein-coupled receptors

(GPCRs). While the specific ORs that bind to Lavandulyl acetate have not been definitively

identified in the reviewed literature, the general signal transduction cascade is well-established.

Mechanism of Olfactory Signal Transduction:

Odorant Binding: Lavandulyl acetate molecules, upon inhalation, dissolve in the olfactory

mucus and bind to specific ORs located on the cilia of olfactory receptor neurons (ORNs).

G-Protein Activation: This binding event induces a conformational change in the OR, leading

to the activation of a specific G-protein, Gαolf.

Second Messenger Production: The activated Gαolf subunit stimulates adenylyl cyclase,

which in turn catalyzes the conversion of ATP to cyclic AMP (cAMP).

Ion Channel Opening: The increase in intracellular cAMP concentration leads to the opening

of cyclic nucleotide-gated (CNG) ion channels.

Depolarization: The opening of CNG channels allows an influx of Na⁺ and Ca²⁺ ions, causing

depolarization of the ORN's membrane.

Action Potential Generation: This depolarization, if it reaches the threshold, triggers an action

potential.

Signal Transmission to the Brain: The action potential propagates along the axon of the ORN

to the olfactory bulb in the brain, where the signal is processed and perceived as a specific

scent.
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Figure 3: Olfactory Signal Transduction Pathway.
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Conclusion
Lavandulyl acetate is a vital aroma compound with a complex and desirable olfactory profile.

This guide has provided a detailed overview of its sensory and physicochemical properties,

along with standardized methodologies for its analysis. A deeper understanding of its aroma

profile and the underlying mechanisms of its perception is crucial for its effective utilization in

fragrance development, aromatherapy applications, and potential therapeutic interventions.

Further research to determine its specific odor threshold and to identify the olfactory receptors

responsible for its perception will provide even greater insights into the olfactory world of this

important natural ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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